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difluoropine difluoropine
Brand Name: Vulcanchem
CAS No.: 156774-35-5
VCID: VC0118077
InChI: InChI=1S/C23H25F2NO3/c1-26-18-11-12-19(26)21(23(27)28-2)20(13-18)29-22(14-3-7-16(24)8-4-14)15-5-9-17(25)10-6-15/h3-10,18-22H,11-13H2,1-2H3/t18-,19+,20+,21+/m1/s1
SMILES: CN1C2CCC1C(C(C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC
Molecular Formula: C23H25F2NO3
Molecular Weight: 401.4 g/mol

difluoropine

CAS No.: 156774-35-5

Main Products

VCID: VC0118077

Molecular Formula: C23H25F2NO3

Molecular Weight: 401.4 g/mol

difluoropine - 156774-35-5

CAS No. 156774-35-5
Product Name difluoropine
Molecular Formula C23H25F2NO3
Molecular Weight 401.4 g/mol
IUPAC Name methyl (1S,2S,3S,5R)-3-[bis(4-fluorophenyl)methoxy]-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
Standard InChI InChI=1S/C23H25F2NO3/c1-26-18-11-12-19(26)21(23(27)28-2)20(13-18)29-22(14-3-7-16(24)8-4-14)15-5-9-17(25)10-6-15/h3-10,18-22H,11-13H2,1-2H3/t18-,19+,20+,21+/m1/s1
Standard InChIKey XSYGBVSQKPLETJ-ANULTFPQSA-N
Isomeric SMILES CN1[C@@H]2CC[C@H]1[C@@H]([C@H](C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC
SMILES CN1C2CCC1C(C(C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC
Canonical SMILES CN1C2CCC1C(C(C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC
Synonyms 2-carbomethoxy-3-(bis(4-fluorophenyl)methoxy)tropane
difluoropine
O 620
O-620
PubChem Compound 190851
Last Modified Nov 11 2021
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